Cas no 1300730-68-0 (Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate)

Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate is a versatile synthetic intermediate widely used in organic chemistry and pharmaceutical research. Its key advantages include a reactive malonate ester group, which facilitates further functionalization, and the presence of both nitro and trifluoromethyl substituents, enhancing its utility in nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nature of these groups also makes it valuable in the synthesis of complex heterocycles and bioactive compounds. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile makes it a preferred choice for constructing advanced molecular frameworks in medicinal and agrochemical applications.

Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate structure

1300730-68-0 structure

Product Name:Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate

CAS No:1300730-68-0

MF:C₁₂H₁₀F₃NO₆

MW:321.206114292145

CID:3042724

Update Time:2025-06-07

Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 2-(4-nitro-2-trifluoromethylphenyl)malonate
- dimethyl 2-[4-nitro-2-(trifluoromethyl)phenyl]propanedioate
- C12H10F3NO6
- Z9490
- Inchi： 1S/C12H10F3NO6/c1-21-10(17)9(11(18)22-2)7-4-3-6(16(19)20)5-8(7)12(13,14)15/h3-5,9H,1-2H3
- InChI Key： UJDVQPIBEPTJNV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1C(C(=O)OC)C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 431
XLogP3: 2.5
Topological Polar Surface Area: 98.4

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